2-Amino-3-bromo-4-methoxypyridine
Overview
Description
“2-Amino-3-bromo-4-methoxypyridine” is an aromatic organic compound that belongs to the pyridine family. It is a heterocyclic compound that consists of a pyridine ring with a methoxy and an amino group attached at the 4th and 2nd positions, respectively .
Synthesis Analysis
The synthesis of pyridine derivatives has been reported in several studies . For instance, a ring cleavage methodology reaction has been used for the synthesis of 2-alkyl/aryl 3-electron-withdrawing groups (esters, sulfones, and phosphonates) 5-aminoaryl/phenol pyridines via the remodeling of 3-formyl (aza)indoles/benzofurans .Molecular Structure Analysis
The molecular formula of “2-Amino-3-bromo-4-methoxypyridine” is C6H7BrN2O . The InChI string isInChI=1S/C6H7BrN2O/c1-10-4-2-3-9-6(7)5(4)8/h2-3H,8H2,1H3 and the Canonical SMILES string is COC1=C(C(=NC=C1)Br)N . Chemical Reactions Analysis
While specific chemical reactions involving “2-Amino-3-bromo-4-methoxypyridine” are not directly mentioned in the search results, pyridine derivatives are known to be involved in various chemical reactions. For example, 2-pyridyl organometallics have been used in transition-metal-catalyzed cross-coupling reactions .Physical And Chemical Properties Analysis
The molecular weight of “2-Amino-3-bromo-4-methoxypyridine” is 203.04 g/mol . It has a Hydrogen Bond Donor Count of 1 and a Hydrogen Bond Acceptor Count of 3 . Other properties such as boiling point, melting point, and density are not specified in the search results.Scientific Research Applications
Synthesis and Microbiological Activity
2-Amino-3-bromo-4-methoxypyridine derivatives play a significant role in the synthesis of various chemical compounds with potential microbiological activities. The synthesis of 2-mercapto-4-methoxypyridine-3-carbonitrile derivatives, starting from 2-bromo-4-methoxypyridine-3-carbonitrile, leads to compounds with noticeable bacteriostatic or tuberculostatic activity (Miszke et al., 2008).
Pyridyne Precursor
3-Bromo-2-chloro-4-methoxypyridine, closely related to 2-amino-3-bromo-4-methoxypyridine, has been developed as a practical 2,3-pyridyne precursor. This compound reacts regioselectively with various furans, indicating its utility in organic synthesis (Walters et al., 1992).
Nucleosides Synthesis
4-Amino-5-fluoro-2-pyridone, derived from 2-amino-3-bromo-4-methoxypyridine, is instrumental in the synthesis of pyridine nucleosides related to 5-fluorocytosine. These nucleosides have applications in developing pharmaceutical compounds with potential therapeutic benefits (Nesnow & Heidelberger, 1975).
Future Directions
Pyridine derivatives, including “2-Amino-3-bromo-4-methoxypyridine”, have potential applications in various fields such as medicinal chemistry, agrochemistry, and materials science . Future research may focus on developing robust synthetic routes for these compounds and exploring their biological activities .
properties
IUPAC Name |
3-bromo-4-methoxypyridin-2-amine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7BrN2O/c1-10-4-2-3-9-6(8)5(4)7/h2-3H,1H3,(H2,8,9) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HLIMZRCCILEHET-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=NC=C1)N)Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7BrN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20704598 |
Source
|
| Record name | 3-Bromo-4-methoxypyridin-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20704598 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
203.04 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-3-bromo-4-methoxypyridine | |
CAS RN |
1232430-92-0 |
Source
|
| Record name | 3-Bromo-4-methoxypyridin-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20704598 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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